Cas no 5835-68-7 (pth-histidine)

pth-histidine structure
pth-histidine structure
Product Name:pth-histidine
CAS No:5835-68-7
MF:C13H12N4OS
MW:272.325580596924
CID:948390
PubChem ID:3486739
Update Time:2025-04-19

pth-histidine Chemical and Physical Properties

Names and Identifiers

    • pth-histidine
    • PTH-DL-HISTIDINE
    • 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one
    • SCHEMBL14096375
    • Oprea1_213339
    • 5-[(1H-imidazol-4-yl)methyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one
    • DB-053192
    • PTH-histidine dihydrochloride
    • 5835-68-7
    • A928737
    • AKOS005536832
    • pth-DL-histidine, AldrichCPR
    • 5-((1H-imidazol-5-yl)methyl)-3-phenyl-2-thioxoimidazolidin-4-one
    • 5-(1H-imidazol-4-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
    • HMS2865I20
    • Oprea1_178907
    • AMY23722
    • STK700207
    • 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
    • Histidine phenylthiohydantoin
    • (S)-5-((1H-imidazol-5-yl)methyl)-3-phenyl-2-thioxoimidazolidin-4-one
    • CHEMBL1454777
    • DTXSID20392939
    • BANMZNRKVSFJBK-UHFFFAOYSA-N
    • 4-Imidazolidinone, 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxo-
    • Inchi: 1S/C13H12N4OS/c18-12-11(6-9-7-14-8-15-9)16-13(19)17(12)10-4-2-1-3-5-10/h1-5,7-8,11H,6H2,(H,14,15)(H,16,19)
    • InChI Key: BANMZNRKVSFJBK-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(N1C1C=CC=CC=1)=O)CC1=CN=CN1

Computed Properties

  • Exact Mass: 272.07300
  • Monoisotopic Mass: 272.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 499.7°C at 760 mmHg
  • Flash Point: 256°C
  • Refractive Index: 1.728
  • PSA: 93.11000
  • LogP: 1.63590

pth-histidine Security Information

  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Storage Condition:−20°C

pth-histidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM363166-10mg
5-(1H-imidazol-4-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
5835-68-7 95%+
10mg
$*** 2023-05-30
A2B Chem LLC
AG76678-2.5g
PTH-HISTIDINE
5835-68-7 98%
2.5g
$623.00 2024-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-236504-100mg
PTH-histidine dihydrochloride,
5835-68-7
100mg
¥1316.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-236504A-250mg
PTH-histidine dihydrochloride,
5835-68-7
250mg
¥1512.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-236504-100 mg
PTH-histidine dihydrochloride,
5835-68-7
100MG
¥1,316.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-236504A-250 mg
PTH-histidine dihydrochloride,
5835-68-7
250MG
¥1,512.00 2023-07-10
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd